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Compound Name: 3-Phenoxy-1-propanol

Cat. No.: B1346799 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The release of chemical compounds into the environment is a critical consideration in modern

industry. This guide provides a comparative assessment of the environmental impact of 3-
Phenoxy-1-propanol, a compound utilized in various applications, against several alternatives.

By presenting available experimental data and outlining standard testing methodologies, this

document aims to inform researchers, scientists, and drug development professionals in

making environmentally conscious decisions regarding chemical use.

Overview of 3-Phenoxy-1-propanol and its
Alternatives
3-Phenoxy-1-propanol is an organic compound used as a solvent, dispersant, and fragrance

ingredient in cosmetics, pesticides, and industrial coatings.[1] Its environmental profile,

particularly its biodegradability, is a key aspect of its assessment.

This guide evaluates 3-Phenoxy-1-propanol against two main categories of alternatives:

Alternatives in Cosmetic Formulations: As a preservative and solvent in cosmetics, potential

replacements include Ethylhexylglycerin, Caprylyl Glycol, and Benzyl alcohol.
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Alternatives in Pesticide Formulations: In its role as a solvent and dispersant in pesticide

formulations, greener alternatives such as Propylene Glycol Phenyl Ether (PPH), citric acid-

based esters, and other eco-friendly solvents are considered.

Comparative Environmental Impact Assessment
The following tables summarize the available quantitative data on the environmental fate and

ecotoxicity of 3-Phenoxy-1-propanol and its alternatives. It is important to note that specific

experimental data for 3-Phenoxy-1-propanol, particularly for aquatic toxicity and

bioaccumulation, are not readily available in public databases. Therefore, data for a close

structural analog, Propylene Glycol Phenyl Ether (PPH), is included for a comparative

perspective.

Table 1: Comparison of Biodegradability

Chemical
Substance

Biodegradabili
ty (%)

Test Duration
(days)

Test Method Conclusion

3-Phenoxy-1-

propanol

Data not

available
- Zahn-Wellens

Readily

biodegradable

Propylene Glycol

Phenyl Ether

(PPH)

= 72% 28 OECD 301F
Readily

biodegradable[2]

Ethylhexylglyceri

n

Readily

biodegradable
-

Aerobic

conditions

Readily

biodegradable[3]

Benzyl alcohol
Readily

biodegradable
- -

Readily

biodegradable[4]

Table 2: Comparison of Aquatic Toxicity
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Chemical
Substance

Organism Endpoint Value (mg/L) Test Guideline

3-Phenoxy-1-

propanol
Fish LC50 (96h) No data available -

Daphnia magna EC50 (48h) No data available -

Algae EC50 (72h) No data available -

Propylene Glycol

Phenyl Ether

(PPH)

Golden Orfe LC50 (96h) 215 - 464 OECD 203

Fathead minnow LC50 (96h) 280 OECD 203

Daphnia magna EC50 (48h) 370 OECD 202

Algae EC50 (72h) 74.5 (biomass) -

Ethylhexylglyceri

n

Danio rerio

(Zebrafish)
LC50 (96h) 60.2 -

Daphnia magna EC50 (48h) 78.3 -

Desmodesmus

subspicatus
EC50 (72h) 84.3 -

Benzyl alcohol Fish LC50 (96h) Moderate toxicity -

Daphnia magna EC50 (48h) Moderate toxicity -

Table 3: Comparison of Bioaccumulation Potential
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Chemical
Substance

Parameter Value Method Conclusion

3-Phenoxy-1-

propanol
Log Pow No data available - -

Propylene Glycol

Phenyl Ether

(PPH)

Log Pow 1.5 -

Low potential for

bioaccumulation[

2][5]

Ethylhexylglyceri

n
- - -

No

bioaccumulation

concerns[3]

Benzyl alcohol Bioaccumulation LOW -
Low potential for

bioaccumulation

Experimental Protocols
The data presented in this guide are based on standardized experimental protocols, primarily

those established by the Organisation for Economic Co-operation and Development (OECD).

These guidelines ensure the reliability and comparability of chemical safety data.

Biodegradability Testing
OECD 301F: Manometric Respirometry Test: This test determines the ready biodegradability

of a chemical by measuring the oxygen consumed by microorganisms in a closed

respirometer over a 28-day period. The amount of oxygen consumed is compared to the

theoretical oxygen demand (ThOD) to calculate the percentage of biodegradation. A

substance is considered readily biodegradable if it reaches a 60% degradation threshold

within a 10-day window during the 28-day test.

Aquatic Toxicity Testing
OECD 203: Fish, Acute Toxicity Test: This test evaluates the acute toxicity of a substance to

fish. Fish are exposed to various concentrations of the test substance for 96 hours. The

primary endpoint is the LC50 (Lethal Concentration 50%), which is the concentration of the

substance that is lethal to 50% of the test fish population within the exposure period.
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OECD 202: Daphnia sp. Acute Immobilisation Test: This test assesses the acute toxicity of a

substance to aquatic invertebrates, specifically Daphnia magna. The daphnids are exposed

to different concentrations of the substance for 48 hours. The endpoint is the EC50 (Effective

Concentration 50%), which is the concentration that causes immobilization in 50% of the

daphnia population.

Bioaccumulation Potential
OECD 117: Partition Coefficient (n-octanol/water), HPLC Method: This method determines

the partition coefficient (Log P ow) of a substance between n-octanol and water. The Log P

ow is a key indicator of a substance's potential for bioaccumulation. A low Log P ow value

generally suggests a low potential for bioaccumulation in organisms. The High-Performance

Liquid Chromatography (HPLC) method is a reliable and efficient way to determine this

parameter.

Visualizing Environmental Assessment Workflows
The following diagrams illustrate the logical flow of assessing the environmental impact of a

chemical substance.
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Caption: Workflow for Environmental Impact Assessment.
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Caption: Conceptual Biodegradation Pathway.

Conclusion
Based on the available data, 3-Phenoxy-1-propanol is considered readily biodegradable,

which is a positive attribute in terms of its environmental persistence. However, the lack of

specific aquatic toxicity and bioaccumulation data represents a significant knowledge gap that

hinders a complete environmental risk assessment.

In contrast, its close structural analog, Propylene Glycol Phenyl Ether (PPH), demonstrates

both ready biodegradability and low aquatic toxicity, suggesting a favorable environmental

profile. For cosmetic applications, alternatives like Ethylhexylglycerin also show promise with

good biodegradability and low environmental impact. In pesticide formulations, a growing

number of "green solvents" offer viable alternatives with improved environmental and safety

profiles.

For researchers, scientists, and drug development professionals, the selection of a chemical

should not solely be based on its performance but also on a thorough evaluation of its

environmental footprint. When data is scarce, a precautionary approach is recommended,

which may involve prioritizing alternatives with more comprehensive and favorable

environmental data. Further testing of 3-Phenoxy-1-propanol according to standardized

OECD guidelines is crucial to fill the existing data gaps and enable a more definitive

assessment of its environmental impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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